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Compound of Interest

Compound Name:
3-Hydroxyadamantane-1-

carboxylic acid

Cat. No.: B033167 Get Quote

For immediate release: Ensuring the safety of laboratory personnel and protecting the

environment are paramount in scientific research. This document provides essential, step-by-

step guidance for the proper disposal of 3-Hydroxyadamantane-1-carboxylic acid, tailored

for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for maintaining a safe and compliant laboratory environment.

Hazard Profile and Safety Summary
Before handling or disposing of any chemical, it is crucial to be fully aware of its potential

hazards. 3-Hydroxyadamantane-1-carboxylic acid is a solid crystalline substance that

presents several health and environmental risks.[1] Information from safety data sheets (SDS)

indicates that this compound can cause skin and serious eye irritation, and may also lead to

respiratory irritation.[1][2] One supplier also notes that it may be harmful if swallowed and could

have long-lasting harmful effects on aquatic life.[3]

Table 1: Summary of Hazard Information for 3-Hydroxyadamantane-1-carboxylic Acid
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Hazard Type Description
GHS Classification
(Typical)

Health Hazards Causes skin irritation.[1][2]
Skin Corrosion/Irritation,

Category 2

Causes serious eye irritation.

[1][2]

Serious Eye Damage/Eye

Irritation, Category 2

May cause respiratory

irritation.[1][2]

Specific target organ toxicity

(single exposure), Category 3

Harmful if swallowed.[3]
Acute Toxicity, Oral, Category

4

Environmental Hazards
May cause long lasting harmful

effects to aquatic life.

Long-term (chronic) aquatic

hazard, Category 4

Experimental Protocol: Spill Cleanup Procedure
Accidental spills are a potential source of exposure and improper waste generation. A

standardized cleanup protocol is essential.

Objective: To safely clean up a spill of solid 3-Hydroxyadamantane-1-carboxylic acid,

minimizing dust generation and personnel exposure.

Materials:

Personal Protective Equipment (PPE): Safety glasses or goggles, lab coat, chemical-

resistant gloves (e.g., nitrile), and a dust respirator (NIOSH/MSHA or EN 149 approved).

Cleanup Kit: Scoop or shovel, sealable and labeled container for waste, plastic bags, and

cleaning supplies (e.g., soap and water).[3]

Methodology:

Evacuate and Ventilate: Immediately alert personnel in the vicinity. Ensure the area is well-

ventilated.[1] For major spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) office.[3]
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Don PPE: Before approaching the spill, put on all required personal protective equipment.

Contain the Spill: Prevent the spilled material from spreading or entering drains.[3]

Collect the Material: Carefully sweep or shovel the solid material into a suitable, sealable

container for disposal.[1][2] Use dry cleanup procedures and avoid actions that generate

dust.[3] Do not use air hoses for cleaning.[3]

Label the Waste Container: Clearly label the container with the chemical name ("Waste 3-
Hydroxyadamantane-1-carboxylic acid") and appropriate hazard warnings.

Decontaminate the Area: Clean the affected surface with soap and water.

Dispose of Contaminated Materials: All materials used for cleanup, including gloves and

wipes, should be placed in a sealed bag and disposed of as hazardous waste along with the

spilled chemical.

Personal Hygiene: Wash hands thoroughly with soap and water after completing the

cleanup.[3]

Step-by-Step Disposal Procedures
Routine disposal of unused or waste 3-Hydroxyadamantane-1-carboxylic acid must be

handled systematically. The overriding principle is that this chemical waste must be managed

by a licensed or approved waste disposal company and must not be mixed with general trash

or poured down the drain.

1. Waste Segregation:

Dedicate a specific, clearly labeled container for solid 3-Hydroxyadamantane-1-carboxylic
acid waste.

Do not mix this waste with other waste streams, such as solvents or different solids.[4] This

is crucial for proper identification and disposal by waste management professionals.

2. Packaging and Labeling:
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Collect the solid waste in its original container if possible, or in a clean, dry, and sealable

container that is compatible with the chemical.

Ensure the container is tightly closed to prevent spills or dust from escaping.[1]

Label the container clearly as "Hazardous Waste." The label must include:

The full chemical name: "3-Hydroxyadamantane-1-carboxylic acid"

The associated hazards (e.g., "Irritant," "Harmful if Swallowed")

The date when the first piece of waste was added (accumulation start date).

The name of the generating laboratory or researcher.

3. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be in a well-ventilated place, away from incompatible materials.[1]

4. Disposal Request and Collection:

Once the container is full or is ready for disposal, follow your institution's specific procedures

for hazardous waste pickup. This typically involves contacting the Environmental Health and

Safety (EHS) department or a designated chemical safety officer.

Provide them with all necessary information about the waste. All disposal must be carried out

in accordance with local, state, and national regulations.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper handling and disposal of 3-
Hydroxyadamantane-1-carboxylic acid waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20377~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:59:51~~3-Hydroxyadamantane-1-carboxylic%20acid~~
https://www.benchchem.com/product/b033167?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20377~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:59:51~~3-Hydroxyadamantane-1-carboxylic%20acid~~
https://www.benchchem.com/product/b033167?utm_src=pdf-body
https://www.benchchem.com/product/b033167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation & Assessment

Segregation & Containment

Storage & Disposal

Waste Generated:
3-Hydroxyadamantane-1-carboxylic acid

(Solid, Unused Reagent, or Contaminated Material)

Assess Hazards:
Consult Safety Data Sheet (SDS)

Select a dedicated,
sealable, and compatible

waste container.

Hazardous:
Irritant, Harmful

Label Container:
- Chemical Name

- Hazard Warnings
- Accumulation Date

Store in designated
Satellite Accumulation Area.

Contact Institutional EHS
for waste pickup.

Dispose via approved
hazardous waste vendor.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Hydroxyadamantane-1-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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